![molecular formula C15H13BrINO B3740311 5-bromo-N-(2,5-dimethylphenyl)-2-iodobenzamide](/img/structure/B3740311.png)
5-bromo-N-(2,5-dimethylphenyl)-2-iodobenzamide
Overview
Description
5-bromo-N-(2,5-dimethylphenyl)-2-iodobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BRD-0539 and is widely used in the synthesis of other chemical compounds. In
Mechanism of Action
The mechanism of action of 5-bromo-N-(2,5-dimethylphenyl)-2-iodobenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body, which are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to have anti-inflammatory and anticancer properties, and it also has the potential to be used as a diagnostic tool for certain diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-bromo-N-(2,5-dimethylphenyl)-2-iodobenzamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize, which makes it a popular choice for researchers. However, its high cost and limited availability can be a significant limitation for some researchers.
Future Directions
There are many future directions for the research and development of 5-bromo-N-(2,5-dimethylphenyl)-2-iodobenzamide. One of the most promising areas is in the development of new drugs for the treatment of cancer and other diseases. It could also be used as a diagnostic tool for certain diseases, and further research is needed to explore its potential applications in this area. Additionally, more studies are needed to fully understand its mechanism of action and to optimize its synthesis method for greater efficiency and cost-effectiveness.
Conclusion:
In conclusion, this compound is a chemical compound that has significant potential for various scientific research applications. Its synthesis method has been optimized to produce high yields with good purity, and it has been shown to have anti-inflammatory and anticancer properties. While there are limitations to its use, the future directions for research and development of this compound are promising and could lead to significant advancements in the field of medicinal chemistry.
Scientific Research Applications
5-bromo-N-(2,5-dimethylphenyl)-2-iodobenzamide has been used in various scientific research applications. One of the most significant applications is in the field of medicinal chemistry, where it is used in the synthesis of other chemical compounds that have potential therapeutic applications. It has also been used in the development of new drugs for the treatment of cancer, inflammation, and other diseases.
Properties
IUPAC Name |
5-bromo-N-(2,5-dimethylphenyl)-2-iodobenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrINO/c1-9-3-4-10(2)14(7-9)18-15(19)12-8-11(16)5-6-13(12)17/h3-8H,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBPCWQFYYWSBBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)C2=C(C=CC(=C2)Br)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrINO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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